Cas no 2138270-80-9 (4-(4-hydroxy-2-methylphenyl)morpholin-3-one)

• Product Name: 4-(4-hydroxy-2-methylphenyl)morpholin-3-one
• CAS No: 2138270-80-9
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 5840964
• PubChem ID: 165473400
• Update Time: 2025-06-08

4-(4-hydroxy-2-methylphenyl)morpholin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-hydroxy-2-methylphenyl)morpholin-3-one
• 2138270-80-9
• EN300-1086143

• Inchi： 1S/C11H13NO3/c1-8-6-9(13)2-3-10(8)12-4-5-15-7-11(12)14/h2-3,6,13H,4-5,7H2,1H3
• InChI Key： UJYBVAMAYDNHKV-UHFFFAOYSA-N
• SMILES： O1CC(N(C2C=CC(=CC=2C)O)CC1)=O

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49.8Ų

Additional information on 4-(4-hydroxy-2-methylphenyl)morpholin-3-one

Professional Introduction to 4-(4-hydroxy-2-methylphenyl)morpholin-3-one (CAS No. 2138270-80-9)

4-(4-hydroxy-2-methylphenyl)morpholin-3-one, a compound with the CAS number 2138270-80-9, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural framework, has garnered attention for its potential applications in drug discovery and development. The molecular structure of 4-(4-hydroxy-2-methylphenyl)morpholin-3-one incorporates both hydroxyl and methyl substituents on a phenyl ring, which are known to influence its pharmacological properties. These features make it a promising candidate for further investigation in various therapeutic areas.

The compound's morphology and chemical properties have been the subject of extensive research, particularly in the context of developing novel therapeutic agents. The presence of a morpholine ring in its structure suggests potential interactions with biological targets, which could be exploited for therapeutic benefits. This has led to its exploration in several preclinical studies aimed at identifying new pharmacophores for drug development.

In recent years, there has been a growing interest in understanding the role of 4-(4-hydroxy-2-methylphenyl)morpholin-3-one in modulating biological pathways relevant to human health and disease. Research has indicated that this compound may exhibit properties that are beneficial in the treatment of various conditions, including inflammatory disorders and neurodegenerative diseases. The hydroxyl group, in particular, has been identified as a key moiety that can enhance binding affinity to specific biological targets, thereby improving therapeutic efficacy.

The synthesis and characterization of 4-(4-hydroxy-2-methylphenyl)morpholin-3-one have been refined through advanced chemical methodologies. These efforts have not only improved the yield and purity of the compound but also opened up new avenues for structural optimization. Researchers have employed techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to elucidate its structure and confirm its identity.

The pharmacokinetic profile of 4-(4-hydroxy-2-methylphenyl)morpholin-3-one is another critical aspect that has been thoroughly investigated. Studies have shown that this compound exhibits favorable pharmacokinetic properties, including good solubility and bioavailability, which are essential for effective drug delivery. These findings suggest that it could be a viable candidate for further development into a therapeutic agent.

In addition to its pharmacological potential, 4-(4-hydroxy-2-methylphenyl)morpholin-3-one has also been explored for its role in chemical biology research. Its unique structure allows it to serve as a valuable tool for studying enzyme mechanisms and receptor interactions. This has implications not only for drug discovery but also for understanding fundamental biological processes at the molecular level.

The latest research on 4-(4-hydroxy-2-methylphenyl)morpholin-3-one highlights its potential as an intermediate in the synthesis of more complex pharmaceutical compounds. By serving as a building block, this compound can be incorporated into larger molecules designed to target specific diseases more effectively. This approach aligns with the growing trend in pharmaceutical development towards personalized medicine and targeted therapies.

Ethical considerations and regulatory compliance are paramount when evaluating the potential of new compounds like 4-(4-hydroxy-2-methylphenyl)morpholin-3-one. Rigorous testing is conducted to ensure safety and efficacy before any clinical trials can begin. This includes assessments for toxicity, immunogenicity, and potential side effects. Such thorough evaluation is essential to protect patient well-being while advancing medical science.

The future prospects for 4-(4-hydroxy-2-methylphenyl)morpholin-3-one are promising, with ongoing research aimed at expanding its applications in medicine and biotechnology. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies will be crucial in bringing this compound from laboratory research to clinical use. As our understanding of biological systems continues to evolve, so too will the potential uses of innovative compounds like this one.